molecular formula C16H16Cl2N2O2 B2442005 3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide CAS No. 1424443-29-7

3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide

Cat. No. B2442005
CAS RN: 1424443-29-7
M. Wt: 339.22
InChI Key: GKWLMRYAYNJMQG-UHFFFAOYSA-N
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Description

The compound “3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with one nitrogen atom, and a phenyl group attached to a butan-2-yl chain with a hydroxy (OH) group. The pyridine ring is substituted with two chlorine atoms and a carboxamide group .


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the chlorine atoms, and the attachment of the phenylbutan-2-yl chain. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyridine ring, as an aromatic system, would contribute to the compound’s stability. The presence of the chlorine atoms, the carboxamide group, and the phenylbutan-2-yl chain would all influence the compound’s three-dimensional structure .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by several factors, including the electron-withdrawing chlorine atoms and the electron-donating phenyl and hydroxy groups. The compound could potentially undergo a variety of chemical reactions, including substitution reactions at the pyridine ring or the phenyl ring .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group and the hydroxy group could enhance the compound’s water solubility .

Mechanism of Action

Without specific studies on this compound, it’s difficult to predict its mechanism of action. The compound’s biological activity would depend on its interactions with biological targets, which in turn would be influenced by its molecular structure .

properties

IUPAC Name

3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16Cl2N2O2/c1-10(13(21)9-11-5-3-2-4-6-11)19-16(22)15-12(17)7-8-14(18)20-15/h2-8,10,13,21H,9H2,1H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GKWLMRYAYNJMQG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(CC1=CC=CC=C1)O)NC(=O)C2=C(C=CC(=N2)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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